Cas no 1806928-53-9 (3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806928-53-9
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4866649
• Update Time: 2025-05-25

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-4-1-5(13)12-6(7(9)10)3(4)2-11/h1,7H,2,11H2,(H,12,13)
• InChI Key： VMGBLTIIBLQOBP-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(C(F)F)=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: -0.4
• Topological Polar Surface Area: 55.1

Additional information on 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine

Introduction to 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806928-53-9)

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine, identified by the CAS number 1806928-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including an aminomethyl side chain, a chloro substituent, a difluoromethyl group, and a hydroxypyridine core, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical reactions such as condensation, coupling, and modification. This feature is particularly useful in the synthesis of more complex molecules, including peptidomimetics and protein-targeting agents. The chloro substituent at the 4-position enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions. This property is exploited in medicinal chemistry to introduce additional functional groups or to modify existing ones, thereby tailoring the pharmacological profile of the compound.

The difluoromethyl group at the 2-position is a well-documented pharmacophore that influences both metabolic stability and binding affinity. Fluorine atoms are known to increase lipophilicity, reduce metabolic clearance, and improve binding interactions with biological targets. In recent years, fluorinated compounds have been extensively studied for their potential in enhancing drug efficacy and bioavailability. The hydroxypyridine core provides a hydrophilic moiety that can improve solubility and water solubility, which is crucial for formulation development and therapeutic delivery.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of these structural features in drug design. Studies have demonstrated that the combination of an aminomethyl, chloro, difluoromethyl, and hydroxypyridine moiety can lead to compounds with enhanced binding affinity to target enzymes and receptors. For instance, virtual screening algorithms have identified derivatives of this scaffold as potential inhibitors of kinases and other enzyme targets associated with cancer and inflammatory diseases.

In vitro studies have shown that compounds structurally related to 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine exhibit promising biological activities. These studies have focused on their interaction with enzymes such as kinases, which are key players in signal transduction pathways involved in various diseases. The presence of multiple functional groups allows for fine-tuning of the molecule's properties, enabling researchers to optimize potency, selectivity, and pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in this class of compounds due to their potential therapeutic applications. Preclinical studies have explored their efficacy in models of cancer, inflammation, and neurodegenerative disorders. The ability to modify different parts of the molecule has led to the discovery of several lead compounds that are currently undergoing further investigation in clinical trials.

One notable area of research has been the development of kinase inhibitors using this scaffold. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By targeting specific kinases with high selectivity, it is possible to modulate these pathways and alleviate disease symptoms. The unique combination of functional groups in 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine makes it an ideal candidate for further derivatization into potent kinase inhibitors.

Another area of interest has been the use of this compound as a building block for more complex molecules. Medicinal chemists often employ fragment-based drug design strategies, where small molecules like this one are used as starting points for larger structures. The reactive sites on 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine allow for facile modifications through various synthetic techniques, enabling researchers to explore new chemical space and discover novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine core and introducing the various functional groups.

The safety profile of 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine has been evaluated through extensive preclinical studies. These studies have assessed its toxicity, mutagenicity, and other safety parameters to ensure its suitability for further development into therapeutic agents. The compound has demonstrated acceptable safety margins at relevant doses, making it a promising candidate for clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new derivatives with improved pharmacological properties. Additionally, advances in biotechnology may enable more targeted drug delivery systems that enhance the efficacy of compounds like this one.

In conclusion,3-(Aminomethyl)-4-chloro-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806928-53-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery efforts targeting various diseases. With continued innovation in synthetic chemistry and molecular biology,this compound holds promise as a key player in next-generation therapeutics.